Cas no 261373-39-1 (1,3-Propanediol, 1-(3,5-dichlorophenyl)-)

• Product Name: 1,3-Propanediol, 1-(3,5-dichlorophenyl)-
• CAS No: 261373-39-1
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• CID: 1430178
• Update Time: 2024-08-15

1,3-Propanediol, 1-(3,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3,5-dichlorophenyl)-

• Inchi： 1S/C9H10Cl2O2/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9,12-13H,1-2H2
• InChI Key： NWVCINURMYBGFG-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC(Cl)=C1)(O)CCO

Computed Properties

• Exact Mass: 220.0059
• Monoisotopic Mass: 220.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 135-137 °C(Press: 0.75 Torr)
• PSA: 40.46
• pka: 13.39±0.20(Predicted)